Cas no 5834-36-6 (3-oxa-6-azabicyclo3.1.0hexane)
3-oxa-6-azabicyclo3.1.0hexane Chemical and Physical Properties
Names and Identifiers
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- 3-Oxa-6-azabicyclo[3.1.0]hexane
- 3-Oxa-6-azabicyclo(3.1.0)hexane
- 3-oxa-6-azabicyclo3.1.0hexane
- EN300-180637
- AKOS006359152
- DTXSID00973907
- 5834-36-6
- DB-357251
-
- MDL: MFCD19219235
- Inchi: 1S/C4H7NO/c1-3-4(5-3)2-6-1/h3-5H,1-2H2
- InChI Key: NGXORXSKEIVRPY-UHFFFAOYSA-N
- SMILES: O1CC2C(C1)N2
Computed Properties
- Exact Mass: 85.05281
- Monoisotopic Mass: 85.052764
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2
- XLogP3: -0.7
Experimental Properties
- Density: 1.141
- Boiling Point: 130.7°C at 760 mmHg
- Flash Point: 33.4°C
- Refractive Index: 1.487
- PSA: 31.17
3-oxa-6-azabicyclo3.1.0hexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-180637-0.05g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 0.05g |
$218.0 | 2023-09-19 | |
| Enamine | EN300-180637-0.1g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 0.1g |
$326.0 | 2023-09-19 | |
| Enamine | EN300-180637-0.25g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 0.25g |
$466.0 | 2023-09-19 | |
| Enamine | EN300-180637-0.5g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 0.5g |
$735.0 | 2023-09-19 | |
| Enamine | EN300-180637-1.0g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 1g |
$943.0 | 2023-06-02 | |
| Enamine | EN300-180637-2.5g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 2.5g |
$1848.0 | 2023-09-19 | |
| Enamine | EN300-180637-5.0g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 5g |
$2732.0 | 2023-06-02 | |
| Enamine | EN300-180637-10.0g |
3-oxa-6-azabicyclo[3.1.0]hexane |
5834-36-6 | 91% | 10g |
$4052.0 | 2023-06-02 | |
| Enamine | EN300-254529-0.05g |
(1R,5S)-3-oxa-6-azabicyclo[3.1.0]hexane, cis |
5834-36-6 | 95% | 0.05g |
$282.0 | 2023-05-31 | |
| Enamine | EN300-254529-0.1g |
(1R,5S)-3-oxa-6-azabicyclo[3.1.0]hexane, cis |
5834-36-6 | 95% | 0.1g |
$420.0 | 2023-05-31 |
3-oxa-6-azabicyclo3.1.0hexane Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-oxa-6-azabicyclo3.1.0hexane
3-Oxa-6-Azabicyclo[3.1.0]Hexane: A Comprehensive Overview
The compound 3-Oxa-6-Azabicyclo[3.1.0]Hexane (CAS No: 5834-36-6) is a bicyclic amine with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclic framework, which consists of a six-membered ring fused with a three-membered ring containing an oxygen atom (oxa) and a nitrogen atom (aza). The structure of 3-Oxa-6-Azabicyclo[3.1.0]Hexane makes it highly versatile, enabling it to participate in various chemical reactions and applications.
Recent studies have highlighted the potential of 3-Oxa-6-Azabicyclo[3.1.0]Hexane in drug design and development. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the design of kinase inhibitors and GPCR modulators. The compound's rigid bicyclic structure provides an ideal platform for optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug candidates.
In addition to its role in medicinal chemistry, 3-Oxa-6-Azabicyclo[3.1.0]Hexane has also been investigated for its applications in materials science. Its nitrogen-containing bicyclic structure makes it a promising candidate for the development of high-performance polymers and advanced materials. Recent advancements in polymer synthesis have demonstrated that this compound can serve as a building block for creating materials with enhanced mechanical properties and thermal stability.
The synthesis of 3-Oxa-6-Azabicyclo[3.1.0]Hexane involves a multi-step process that typically begins with the preparation of intermediates such as alcohols or amines, followed by cyclization reactions to form the bicyclic framework. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for large-scale production and industrial applications.
From an environmental perspective, the ecological impact of 3-Oxa-6-Azabicyclo[3.1.0]Hexane has been a topic of interest in recent years. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it may be suitable for use in eco-friendly applications. However, further research is needed to fully understand its long-term environmental effects and degradation pathways.
Looking ahead, the future of 3-Oxa-6-Azabicyclo[3.1.0]Hexane appears promising as researchers continue to uncover new applications and optimize its properties for various industries. Its unique structure and versatile reactivity make it a valuable tool in both academic research and industrial development.
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